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Compound of Interest

Compound Name: Tris(dimethylamino)antimony

Cat. No.: B3152151

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of the air-sensitive compound Tris(dimethylamino)antimony (TDMASDb) within a
glovebox environment. Adherence to these procedures is critical to ensure operator safety,
maintain compound integrity, and achieve reproducible experimental outcomes.

Introduction

Tris(dimethylamino)antimony, also known as TDMASD, is an organometallic compound that
is highly sensitive to air and moisture.[1][2] It is a liquid at room temperature and is primarily
used as a precursor in chemical vapor deposition (CVD) and metal-organic chemical vapor
deposition (MOCVD) for creating antimony-containing thin films.[1][3][4] Due to its reactivity, all
handling of TDMASDb must be performed under an inert atmosphere, such as in a nitrogen or
argon-filled glovebox, to prevent degradation of the compound and the potential for hazardous
reactions.[5][6][7]

Safety Precautions and Hazard Information

TDMASD is a hazardous substance that poses multiple risks. It is classified as a flammable
liquid and is known to react violently with water, releasing flammable gases that may
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spontaneously ignite.[8][9] It is harmful if swallowed or inhaled and causes severe skin burns
and eye damage.[8][9]

Personal Protective Equipment (PPE):

Flame-resistant lab coat.[5][10]

o Safety glasses with side shields or chemical splash goggles. A face shield may be required
for larger quantities.[11]

o Wear nitrile gloves as a minimum. For extended operations or when handling larger
guantities, consider double-gloving or using heavier-duty gloves.[5][10][12]

o Ensure a safety shower and eyewash station are readily accessible.[12]

e AClass C or D dry chemical fire extinguisher should be available nearby.[12]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of TDMASD.

Property Value Reference
Chemical Formula CeH18N3Sb [3][13]
Molecular Weight 253.99 g/mol [31181[13]
Appearance Colorless liquid

Density 1.325 g/mL at 25 °C [31[13]
Boiling Point 32-34 °C at 0.45 mmHg

Storage Temperature 10°C - 25°C under inert gas [13]

Experimental Protocols
Glovebox Preparation and Inert Atmosphere
Maintenance

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tris_dimethylamino_antimony
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-SB9921.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_dimethylamino_antimony
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-SB9921.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://ehs.oregonstate.edu/safety-document/safe-handling-pyrophoric-liquids
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.research.uiowa.edu/pyrophoric-reagents-handling-research-labs
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric_Liquid_Reagents.pdf
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric_Liquid_Reagents.pdf
https://www.chemistry.ucla.edu/wp-content/uploads/2012/09/SOP_Pyrophoric_Liquid_Reagents.pdf
https://www.myskinrecipes.com/shop/en/mocvd-precursors/242309-trisdimethylaminoantimony.html
https://www.biosynth.com/p/FT168357/7289-92-1-trisdimethylamidoantimonyiii
https://www.myskinrecipes.com/shop/en/mocvd-precursors/242309-trisdimethylaminoantimony.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tris_dimethylamino_antimony
https://www.biosynth.com/p/FT168357/7289-92-1-trisdimethylamidoantimonyiii
https://www.myskinrecipes.com/shop/en/mocvd-precursors/242309-trisdimethylaminoantimony.html
https://www.biosynth.com/p/FT168357/7289-92-1-trisdimethylamidoantimonyiii
https://www.biosynth.com/p/FT168357/7289-92-1-trisdimethylamidoantimonyiii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3152151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

A glovebox provides a controlled, inert atmosphere essential for handling TDMASDb.[7][14]
Protocol:

» Glovebox Inspection: Before use, visually inspect the glovebox gloves for any signs of wear,
punctures, or degradation.

o Atmosphere Purity: Ensure the glovebox atmosphere is maintained with low levels of oxygen
and moisture, typically below 1 ppm.[7] The glovebox should be equipped with sensors to
monitor these levels.[15]

o Pressure Control: Maintain a slight positive pressure within the glovebox to prevent ingress
of atmospheric contaminants.[7]

o Solvent Compatibility: Be aware that certain organic solvents can damage the glovebox's
plastic components and catalyst system.[16][17] Avoid introducing chlorinated solvents or
other incompatible chemicals.

Transferring TDMASDb and Other Materials into the
Glovebox

The antechamber, or airlock, is the gateway for introducing items into the glovebox without
compromising the inert atmosphere.[16][17]

Protocol:

Material Preparation: All glassware must be thoroughly dried in an oven before being brought
into the glovebox.[18] Any other equipment or reagents should also be free of moisture.

o Loading the Antechamber: Place the sealed container of TDMASb and any other necessary
items inside the antechamber.

o Purge Cycles: Close the outer antechamber door and perform a minimum of three
vacuum/inert gas backfill cycles to remove atmospheric contaminants.[7][19]

e Bringing Items Inside: Once the purge cycles are complete, open the inner antechamber
door to bring the items into the main glovebox chamber.
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Handling and Dispensing TDMASD Inside the Glovebox

Protocol:

» Work Area Preparation: Designate a clean, uncluttered area within the glovebox for handling
TDMASD.

o Equilibration: Allow the TDMASD container to thermally equilibrate to the glovebox
temperature before opening to prevent pressure differentials.

» Dispensing:
o For transferring small volumes, use a clean, dry syringe.
o For larger volumes, a cannula transfer technique is recommended.[20]

o Sealing: Immediately after dispensing the desired amount, securely reseal the TDMASb
container.

o Cleaning: Clean any spills immediately with an appropriate absorbent material. All
contaminated materials must be treated as hazardous waste.

Waste Disposal

Protocol:

e Quenching (if necessary): Small residual amounts of TDMASD in glassware can be carefully
guenched inside the glovebox by slowly adding an appropriate solvent (e.g., isopropanol),
followed by a more reactive quenching agent if needed. This should only be performed by
experienced personnel.

o Waste Containers: All TDMASDb-contaminated waste (syringes, wipes, etc.) must be collected
in a designated, sealed waste container within the glovebox.

 Removing Waste: The sealed waste container can then be removed from the glovebox via
the antechamber using the same purge cycle procedure as for entry.
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o External Disposal: The external disposal of the hazardous waste must comply with all
institutional and local regulations.

Visual Representations
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Glovebox Handling Workflow for TDMASb
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Caption: Workflow for handling TDMASD in a glovebox.
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Antechamber Purge Cycle Logic
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Caption: Logic diagram for antechamber purging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Glovebox Handling
of Tris(dimethylamino)antimony (TDMASDb)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3152151#glovebox-handling-procedures-for-air-
sensitive-tdmasb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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